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Compound of Interest

Compound Name: Z-D-Phenylalaninol

Cat. No.: B057623

Essential Safety and Handling Guide for Z-D-
Phenylalaninol

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Z-D-Phenylalaninol in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Identifier:

Compound Name CAS Number Molecular Formula  Molecular Weight

Z-D-Phenylalaninol 58917-85-4 C17H19NO3 285.34 g/mol

Hazard Identification and Precautionary Statements

Z-D-Phenylalaninol is classified as a hazardous substance that can cause severe skin burns
and eye damage.[1] It is crucial to adhere to the following precautionary measures:

GHS Classification Signal Word Hazard Statement

Skin Corrosion/Irritation, H314: Causes severe skin
Danger

Category 1B burns and eye damage
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Precautionary Statements:

e Prevention: Do not breathe dust, fume, gas, mist, vapors, or spray. Wash hands and any
exposed skin thoroughly after handling. Wear protective gloves, protective clothing, eye
protection, and face protection.[1]

« Response:

o

If Swallowed: Rinse mouth. Do NOT induce vomiting.[1]

o If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower. Wash contaminated clothing before reuse.[1]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately
call a POISON CENTER or doctor.[1]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

[1](2]

o Storage: Store locked up in a dry, cool, and well-ventilated place.[1] The container should be
tightly closed.[2]

o Disposal: Dispose of contents and container in accordance with local, state, and federal
regulations.[1][2][3]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling Z-
D-Phenylalaninol. A risk assessment should be conducted to determine the appropriate level

of protection for specific laboratory procedures.
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Body Part Required PPE Specifications
Safety Goggles with Side Must conform to EN 166 (EU)
Eyes/Face ) )
Shields or Face Shield or NIOSH (US) standards.[1]
Inspect gloves prior to use.
) ] Butyl rubber, neoprene, or
Skin Chemical-Impermeable Gloves

PVC gloves are

recommended.[1][4]

Impervious Clothing/Full Suit

Fire/flame resistant clothing
should be worn.[1] A full suit is
recommended for handling
larger quantities or in case of a
spill.[2]

Boots

Chemical-resistant boots are

required.[2]

Respiratory

Dust Respirator / Full-Face

Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or irritation is experienced.[5] A
self-contained breathing
apparatus (SCBA) should be
used for spills.[2]

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the procedural steps for safely handling Z-D-Phenylalaninol

from preparation to cleanup.
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Workflow for Handling Z-D-Phenylalaninol

Preparation

1. Prepare a well-ventilated work area (fume hood).

i

2. Assemble all required PPE.

i

3. Don appropriate PPE.

Proceed to handling

Handling

4. Carefully weigh the required amount of Z-D-Phenylalaninol.

i

5. Transfer the compound to the reaction vessel.

Proceed to cleanup

Cleanup & Disposal

6. Decontaminate work surfaces.

l

7. Dispose of waste in a labeled, sealed container.

i

8. Doff PPE in the correct order.

i

9. Wash hands thoroughly.

Click to download full resolution via product page

Safe Handling Workflow for Z-D-Phenylalaninol
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Emergency Procedures: Spills and Exposure

Emergency Situation

Immediate Action

Small Spill

1. Evacuate non-essential personnel. 2. Ensure
adequate ventilation. 3. Wearing appropriate
PPE, use appropriate tools to put the spilled
solid in a convenient waste disposal container.
[2] 4. Avoid generating dust.[3]

Large Spill

1. Evacuate the area immediately. 2. Remove all
sources of ignition.[1] 3. Use a shovel to place
the material into a suitable container for
disposal.[2] 4. Prevent entry into waterways,

sewers, basements, or confined areas.

Skin Contact

1. Immediately flush skin with plenty of water for
at least 15 minutes while removing
contaminated clothing and shoes.[5] 2. Get

immediate medical attention.[5]

Eye Contact

1. Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[5] 2.

Get immediate medical attention.[5]

1. Remove to fresh air.[5] 2. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation . . . .
give oxygen.[5] 3. Get immediate medical
attention.[5]
1. Do NOT induce vomiting.[5] 2. Never give
) anything by mouth to an unconscious person. 3.
Ingestion

Rinse mouth with water.[2] 4. Call a physician

immediately.[5]

Disposal Plan

All waste materials, including contaminated PPE, must be disposed of as hazardous waste.
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e Chemical Waste: Collect Z-D-Phenylalaninol waste and any contaminated materials in a
designated, labeled, and sealed container.

o Contaminated PPE: Dispose of all used PPE, including gloves and disposable lab coats, as
hazardous waste. Do not reuse disposable items.

e Regulatory Compliance: All waste disposal must be carried out in accordance with federal,
state, and local environmental regulations.[2][3] It is recommended to consult with your
institution's environmental health and safety (EHS) department for specific disposal
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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